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Cedkathryn A Cedkathryn A Cedkathryn A is a natural product found in Cedrelopsis gracilis with data available.
Brand Name: Vulcanchem
CAS No.:
VCID: VC1851674
InChI: InChI=1S/C25H28O7/c1-21(2)17(22(3)7-5-18(26)31-22)11-24(32-21)10-15-16(30-24)4-8-23-13-25(15,23)20(27)29-19(23)14-6-9-28-12-14/h5-7,9,12,15-17,19H,4,8,10-11,13H2,1-3H3/t15-,16-,17+,19+,22+,23-,24+,25-/m1/s1
SMILES:
Molecular Formula: C25H28O7
Molecular Weight: 440.5 g/mol

Cedkathryn A

CAS No.:

Cat. No.: VC1851674

Molecular Formula: C25H28O7

Molecular Weight: 440.5 g/mol

* For research use only. Not for human or veterinary use.

Cedkathryn A -

Specification

Description Cedkathryn A is a natural product found in Cedrelopsis gracilis with data available.
Molecular Formula C25H28O7
Molecular Weight 440.5 g/mol
IUPAC Name (1S,2S,3'S,4S,6R,9S,10R)-10-(furan-3-yl)-2',2'-dimethyl-3'-[(2S)-2-methyl-5-oxofuran-2-yl]spiro[5,11-dioxatetracyclo[7.3.1.01,9.02,6]tridecane-4,5'-oxolane]-12-one
Standard InChI InChI=1S/C25H28O7/c1-21(2)17(22(3)7-5-18(26)31-22)11-24(32-21)10-15-16(30-24)4-8-23-13-25(15,23)20(27)29-19(23)14-6-9-28-12-14/h5-7,9,12,15-17,19H,4,8,10-11,13H2,1-3H3/t15-,16-,17+,19+,22+,23-,24+,25-/m1/s1
Standard InChI Key ZLKNSNBMQLJCPU-SQXGZNBCSA-N
Isomeric SMILES C[C@]1(C=CC(=O)O1)[C@H]2C[C@]3(C[C@@H]4[C@H](O3)CC[C@@]56[C@@]4(C5)C(=O)O[C@H]6C7=COC=C7)OC2(C)C
Canonical SMILES CC1(C(CC2(O1)CC3C(O2)CCC45C3(C4)C(=O)OC5C6=COC=C6)C7(C=CC(=O)O7)C)C

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